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For Immediate Release

Thallium(I) sulfate (Tl₂SO₄), a compound of significant interest in chemical synthesis and

materials science, possesses a well-defined crystal structure that dictates its physical and

chemical properties. This technical guide provides an in-depth analysis of its crystal structure

and molecular geometry, tailored for researchers, scientists, and professionals in drug

development.

Crystal Structure and Molecular Geometry
Thallium(I) sulfate crystallizes in the orthorhombic system, adopting the same structure as the

β-form of potassium sulfate (β-K₂SO₄).[1] The ambient-temperature form, β-Tl₂SO₄, is

characterized by the space group P n a m.[2] This structure consists of isolated sulfate

tetrahedra and two crystallographically distinct thallium(I) cations.

The sulfate ion (SO₄²⁻) maintains its characteristic tetrahedral geometry. The sulfur atom is

covalently bonded to four oxygen atoms. The thallium(I) ions are positioned in the crystal lattice

and exhibit two different coordination environments. One thallium site is coordinated to nine

oxygen atoms, while the other is coordinated to eleven oxygen atoms, forming complex

polyhedra.[1] A notable feature of this crystal structure is that, with the exception of one oxygen

atom, all other atoms are located on mirror planes.[1]
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The following table summarizes the key crystallographic data for the low-temperature β-form of

Thallium(I) sulfate.

Parameter Value

Crystal System Orthorhombic

Space Group P n a m

a 7.821 Å

b 10.63 Å

c 5.934 Å

α 90°

β 90°

γ 90°

Data obtained from the work of Pannetier & Gaultier (1966).[2]

Coordination Environment
The coordination of the thallium(I) and sulfate ions is a critical aspect of the crystal structure.

The diagram below illustrates the logical relationship between the central ions and their

coordinating oxygen atoms.
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A diagram illustrating the coordination of Thallium and Sulfate ions.

Experimental Protocols
The determination of the crystal structure of Thallium(I) sulfate is typically achieved through

single-crystal X-ray diffraction. The general workflow for such an analysis is outlined below.
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Experimental Workflow for Crystal Structure Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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